Methyl 4,5-dimethoxy-2-[(3,4,5-trimethoxybenzoyl)amino]benzoate

• CAS No.: 72909-44-5
• Molecular Formula: C20H23NO8
• Molecular Weight: 405.4 g/mol
• IUPAC Name: methyl 4,5-dimethoxy-2-[(3,4,5-trimethoxybenzoyl)amino]benzoate
• InChI: InChI=1S/C20H23NO8/c1-24-14-9-12(20(23)29-6)13(10-15(14)25-2)21-19(22)11-7-16(26-3)18(28-5)17(8-11)27-4/h7-10H,1-6H3,(H,21,22)
• InChI Key: WMQZGOXHDRFOHC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C(=O)NC2=CC(=C(C=C2C(=O)OC)OC)OC

Description

Methyl 4,5-dimethoxy-2-[(3,4,5-trimethoxybenzoyl)amino]benzoate is a useful research compound. Its molecular formula is C20H23NO8 and its molecular weight is 405.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a mixture of 3.2 g of methyl 4,5-dimethoxyanthranilate in 30 ml of chloroform is dissolved 3 ml of triethylamine, and to this solution is added a solution of 3.45 g of 3,4,5-trimethoxybenzoylchloride in chloroform under cooling. The mixture is stirred at room temperature for 4 hours. The reaction mixture is concentrated under a reduced pressure and to the residue is added water. The precipitated crystals are recrystallized from a mixture of dimethylformamide and ethanol to obtain 4.8 g of methyl N-(3,4,5-trimethoxybenzoyl)-4,5-dimethoxyanthranilate as pale yellow prisms.